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Compound of Interest

Compound Name: Glutaric anhydride

Cat. No.: B126334

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the key physical properties of
glutaric anhydride, a versatile intermediate compound with significant applications in the
pharmaceutical and polymer industries. This document summarizes essential quantitative data,
outlines detailed experimental protocols for property determination, and presents a logical
workflow for these experimental procedures.

Core Physical Properties of Glutaric Anhydride

Glutaric anhydride, with the chemical formula CsHeOs3, is a cyclic dicarboxylic anhydride.[1] It
typically appears as a white to off-white crystalline powder or crystals.[1][2] Understanding its
physical properties is crucial for its application in synthesis, formulation, and material science.

Quantitative Data Summary

The following table summarizes the key physical properties of glutaric anhydride, compiled

from various sources.
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Physical Property Value Conditions
Melting Point 50-57 °C -

50-55 °C lit.[1][2][3][4]

53-57 °C [5]

52-57 °C [6]7]

46-57 °C [8]

56 °C [9]

52-56 °C [10][11]

55 °C [12]

Boiling Point 290.5 °C 1013 hPa[5]
291 °C -[6]

290 °C -[8]

287 °C -[9]

150 °C 10 mmHg[1][2][3][4][13]

Density 1.411 g/cm3 -[1][6]

1.24 g/lcm? 60 °C[5]

1.429 g/cm? -[8]

1.240 g/mL -[9]

Vapor Pressure 0.05 hPa 50 °C[1][5]
0.00255 mmHg 25 °C[2]

Solubility

Soluble in Chloroform, Ethyl
Acetate, Ether, dimethyl
sulfoxide, and methanol.[1][2]

[6] It hydrolyzes in water.[2]
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Experimental Protocols for Physical Property
Determination

Accurate determination of physical properties such as melting and boiling points is fundamental
for compound identification and purity assessment.[14][15]

Melting Point Determination: Capillary Method

The capillary method is a common and straightforward technique for determining the melting
point of a solid.[14][16]

Principle: A small, finely powdered sample of the substance is heated at a controlled rate in a
capillary tube. The temperature range from the first sign of melting to the complete liquefaction
of the sample is recorded as the melting point range.[14] Pure crystalline compounds typically
exhibit a sharp melting point range of 0.5-1.0°C, while impurities can lead to a depressed and
broader melting range.[14][15]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[14]

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (optional, for grinding crystals)
Procedure:

o Sample Preparation: Ensure the glutaric anhydride sample is dry and finely powdered. If
necessary, gently grind the crystals using a mortar and pestle.[16]

o Loading the Capillary Tube: Press the open end of a capillary tube into the powdered
sample, trapping a small amount of the material. Tap the sealed end of the tube on a hard
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surface to pack the sample down into the bottom. The packed sample height should be
approximately 2-3 mm.

e Apparatus Setup:

o Melting Point Apparatus: Place the capillary tube into the designated slot in the apparatus.
[16]

o Thiele Tube: Attach the capillary tube to a thermometer using a small rubber band or a
piece of rubber tubing, ensuring the sample is aligned with the thermometer bulb. Insert
the thermometer and attached capillary into the Thiele tube containing a high-boiling point
oil (e.g., mineral oil or silicone oil).[14]

e Heating and Observation:

o Begin heating the apparatus. If the approximate melting point is known, the temperature
can be raised rapidly to about 15-20°C below the expected melting point.[17]

o As the temperature approaches the expected melting point, reduce the heating rate to
approximately 1-2°C per minute to ensure thermal equilibrium between the sample and
the thermometer.[14]

o Carefully observe the sample. Record the temperature at which the first droplet of liquid
appears (T1).

o Continue heating slowly and record the temperature at which the last solid crystal melts
(T2).

e Reporting: The melting point is reported as the range T1-T2.

Boiling Point Determination: Distillation and Capillary
Method

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[18]
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Principle: This method involves heating the liquid to its boiling point, allowing the vapor to pass
into a condenser where it cools and liquefies, and then collecting the condensed liquid
(distillate). The temperature of the vapor is measured, which remains constant during the
distillation of a pure substance.[19]

Apparatus:

« Distillation flask

o Condenser

¢ Receiving flask

e Thermometer and adapter
e Heating mantle or oil bath
» Boiling chips

Procedure:

o Apparatus Setup: Assemble the distillation apparatus. Place the glutaric anhydride (in its
liquid state, i.e., heated above its melting point) in the distillation flask along with a few
boiling chips to ensure smooth boiling.

e Heating: Begin heating the distillation flask. The liquid will start to boil, and its vapor will rise.

o Temperature Measurement: Position the thermometer so that the top of the bulb is level with
the bottom of the side arm leading to the condenser. This ensures that the measured
temperature is that of the vapor in equilibrium with the boiling liquid.

o Observation and Recording: As the vapor condenses and drips into the receiving flask, the
temperature reading on the thermometer should stabilize. Record this constant temperature
as the boiling point.

Principle: This method is suitable for small sample quantities. A small amount of the liquid is
heated in a test tube along with an inverted capillary tube. As the liquid is heated, the air
trapped in the capillary tube expands and escapes. Upon cooling, the liquid will be drawn into
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the capillary tube when the vapor pressure of the liquid equals the external pressure. The

temperature at which this occurs is the boiling point.[18][20]

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube or beaker with oil)

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

Sample Preparation: Place a small amount of molten glutaric anhydride into the small test
tube.

Capillary Insertion: Place the capillary tube, with its open end down, into the test tube
containing the liquid.

Apparatus Setup: Attach the test tube to the thermometer using a rubber band or wire,
ensuring the sample is aligned with the thermometer bulb. Immerse this assembly in a
heating bath.

Heating: Heat the bath gradually. A stream of bubbles will emerge from the open end of the
capillary tube as the trapped air and then the vapor of the substance escape.[20]

Observation and Cooling: Continue heating until a steady stream of bubbles is observed.
Then, remove the heat source and allow the bath to cool slowly.

Recording: The stream of bubbles will slow down and stop. The moment the liquid begins to
enter the capillary tube, record the temperature on the thermometer. This is the boiling point
of the liquid.[20]
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Logical Workflow and Visualization

The following diagrams illustrate the logical workflow for the experimental determination of the
melting and boiling points of glutaric anhydride.

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Choose Method Based on Sample Volume

Large Volume

Simple Distillation (Largeb/olurne) Micro Mé¢thod (Small Volume)
Assemble Distillation Apparatus Place Molten Sample in Test Tube
; ;
Heat Molten Sample with Boiling Chips Insert Inverted Capillary Tube
: ;
Measure Stable Vapor Temperature Heat in Bath Until Steady Bubbles Emerge
; ;
Record Constant Temperature as Boiling Point Cool and Observe Liquid Entering Capillary
;
Record Temperature as Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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